Cas no 2231666-55-8 (trans-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid)

• Product Name: trans-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid
• CAS No: 2231666-55-8
• MF: C₁₁H₁₉NO₄
• MW: 229.27
• CID: 5304650
• PubChem ID: 91402892
• Update Time: 2026-03-10

trans-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid
• EN300-6494508
• SCHEMBL19547113
• E88376
• 2248372-39-4
• 3-(tert-butoxycarbonylamino)-1-methyl-cyclobutanecarboxylic acid
• 3-(Boc-amino)-1-methylcyclobutanecarboxylic Acid
• PS-18927
• 3-(Boc-amino)-1-methyl-cyclobutanecarboxylic acid
• 3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid
• (1s,3r)-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid
• SY323358
• AT26985
• 1-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
• EN300-22929372
• 2231665-99-7
• TRANS-3-([(TERT-BUTOXY)CARBONYL]AMINO)-1-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• trans-3-((tert-Butoxycarbonyl)amino)-1-methylcyclobutane-1-carboxylic acid
• 2231666-55-8
• cis-3-((tert-Butoxycarbonyl)amino)-1-methylcyclobutane-1-carboxylic acid
• 3-((TERT-BUTOXYCARBONYL)AMINO)-1-METHYLCYCLOBUTANE-1-CARBOXYLIC ACID
• MFCD31718841
• cis-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(15)12-7-5-11(4,6-7)8(13)14/h7H,5-6H2,1-4H3,(H,12,15)(H,13,14)/t7-,11-
• InChI Key： YBRNATIEYPVMDD-AGGWVSIMSA-N
• SMILES： [C@]1(C)(C(O)=O)C[C@@H](NC(OC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on trans-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid

trans-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid: A Comprehensive Overview

The compound trans-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid, with the CAS number 2231666-55-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, which includes a cyclobutane ring, a tert-butoxy group, and a carboxylic acid moiety. These elements contribute to its versatility and reactivity in various chemical reactions.

The synthesis of this compound involves a series of carefully designed steps, including the formation of the cyclobutane ring and the subsequent introduction of the amino and carboxylic acid groups. The tert-butoxy group plays a crucial role in stabilizing the intermediate during the synthesis process. Recent studies have explored novel methods to optimize the synthesis of this compound, focusing on improving yield and reducing reaction time. For instance, researchers have employed catalytic asymmetric synthesis techniques to achieve higher enantiomeric excess, which is critical for pharmaceutical applications.

The structural features of trans-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid make it an attractive candidate for use as an intermediate in the synthesis of bioactive compounds. Its cyclobutane ring provides rigidity, which can enhance molecular stability and bioavailability. The presence of the amino group allows for further functionalization, enabling the creation of diverse derivatives with potential therapeutic applications. Recent research has highlighted its role in the development of anti-inflammatory agents and anticancer drugs.

In terms of biological activity, this compound has shown promising results in vitro studies. Its ability to modulate specific cellular pathways makes it a valuable tool for understanding disease mechanisms. For example, studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammation and cancer progression. These findings underscore its potential as a lead compound for drug discovery efforts.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its interaction with target proteins, revealing key binding motifs that could be exploited for drug design. Additionally, quantum chemical calculations have shed light on its electronic structure, which is essential for predicting its reactivity in different chemical environments.

From an industrial perspective, the production and handling of trans-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid require adherence to strict safety protocols. Its stability under various storage conditions has been thoroughly investigated, ensuring safe handling during large-scale manufacturing processes. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining product quality.

In conclusion, trans-3-{[(tert-butoxy)carbonyl]amino}-1-methylcyclobutane-1-carboxylic acid stands as a prime example of how complex organic molecules can be harnessed for advancing medical science. Its unique structure, versatile functionality, and promising biological activity position it as a key player in future drug development efforts. As research continues to uncover new applications and optimize synthetic routes, this compound will undoubtedly remain at the forefront of chemical innovation.